Cas no 1824145-12-1 (1-(1H-imidazol-2-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(1H-imidazol-2-yl)cyclopropane-1-carbonitrile
• CAS No: 1824145-12-1
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 5758097
• PubChem ID: 129980954
• Update Time: 2025-05-23

1-(1H-imidazol-2-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1843604
• 1-(1H-imidazol-2-yl)cyclopropane-1-carbonitrile
• 1824145-12-1

• Inchi： 1S/C7H7N3/c8-5-7(1-2-7)6-9-3-4-10-6/h3-4H,1-2H2,(H,9,10)
• InChI Key： WBNADVSHWMOIPN-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C1(C#N)CC1

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(1H-imidazol-2-yl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(1H-imidazol-2-yl)cyclopropane-1-carbonitrile (CAS No. 1824145-12-1)

1-(1H-imidazol-2-yl)cyclopropane-1-carbonitrile, with the CAS number 1824145-12-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining an imidazole ring and a cyclopropane-carbonitrile moiety, making it a valuable intermediate for synthesizing diverse bioactive molecules. Researchers and industries are increasingly interested in its potential applications, particularly in drug discovery and agrochemical development.

The compound's structural uniqueness lies in its imidazole-cyclopropane hybrid, which offers exceptional versatility in chemical modifications. The imidazole ring is a well-known pharmacophore found in many FDA-approved drugs, while the cyclopropane group introduces steric constraints that can enhance binding affinity and metabolic stability. This dual functionality makes 1-(1H-imidazol-2-yl)cyclopropane-1-carbonitrile a promising candidate for designing novel enzyme inhibitors or receptor modulators. Recent studies highlight its relevance in targeting kinase pathways and GPCRs, which are hot topics in oncology and neurology research.

In the context of green chemistry and sustainable synthesis, CAS 1824145-12-1 has been explored as a building block for eco-friendly catalysts and biodegradable materials. The nitrile group in its structure allows for further functionalization via click chemistry or palladium-catalyzed cross-coupling reactions, aligning with the growing demand for atom-efficient methodologies. These attributes resonate with the global push toward environmentally benign chemical processes, a trending topic in academic and industrial forums.

From a commercial perspective, the demand for high-purity 1-(1H-imidazol-2-yl)cyclopropane-1-carbonitrile is rising, driven by its utility in high-throughput screening libraries and fragment-based drug design. Suppliers emphasize its stability under standard storage conditions, making it a reliable reagent for long-term projects. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

Emerging trends also link this compound to advancements in AI-driven drug discovery, where its structural fingerprints are used to train machine-learning models for de novo molecular generation. The integration of computational chemistry with experimental validation has accelerated the identification of its derivatives as potential leads for neglected tropical diseases, another area of intense public interest. Such interdisciplinary approaches underscore the compound's relevance in modern research paradigms.

Safety and handling protocols for CAS 1824145-12-1 adhere to general laboratory guidelines, with no reported extreme hazards under normal use. However, standard precautions for nitrile-containing compounds—such as proper ventilation and personal protective equipment—are recommended. This aligns with broader discussions on lab safety innovations and risk mitigation in chemical workflows, frequently searched topics among professionals.

In summary, 1-(1H-imidazol-2-yl)cyclopropane-1-carbonitrile represents a convergence of innovation and practicality in synthetic chemistry. Its multifaceted applications—from drug development to sustainable materials—reflect the compound's adaptability to contemporary scientific challenges. As research continues to unravel its full potential, this molecule is poised to remain a focal point in both academic and industrial settings.